Cas no 3566-10-7 (Amobam (>90%))

Amobam (>90%) Properties

Names and Identifiers

• Amobam
• Diammonium ethylene bisdithiocarbamate
• AMOBAM ,IN HOUSE STANDARD
• diammonium ethylenebis(dithiocarbamate)
• diammonium N,N’-1,2-ethanediylbis(carbamodithioate)
• diammonium N,N’-ethane-1,2-diyldicarbamodithioate
• ambam
• ambis
• ethylenebis(dithio-carbamic aci diammonium salt
• FT-0764599
• HY-130212
• NS00083468
• diammonium ethane-1,2-diyldicarbamodithioate
• 3566-10-7
• diazanium;N-[2-(sulfidocarbothioylamino)ethyl]carbamodithioate
• diammonium N-[2-[[sulfanylidene(sulfido)methyl]amino]ethyl]carbamodithioate
• amobame
• A822924
• DTXSID0058067
• ammonium ethane-1,2-diyldicarbamodithioate
• CHEBI:81754
• Chem-O-Bam
• diammonium N,N'-ethane-1,2-diyldicarbamodithioate
• Amobam (>90%)
• SCHEMBL415941
• 3366-10-7
• CS-0105768
• diammonium N,N'-1,2-ethanediylbis(carbamodithioate)
• diazanium N-[2-(sulfanidylcarbothioylamino)ethyl]carbamodithioate
• AKOS015907905
• EU420M2PUL
• ammonium ethylenebis dithiocarbamate
• DB-048469
• +Expand

• InChIKey： FROZIYRKKUFAOC-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8N2S4.2H3N/c7-3(8)5-1-2-6-4(9)10;;/h1-2H2,(H2,5,7,8)(H2,6,9,10);2*1H3
• SMILES： SC(NCCNC(S)=S)=S.N.N

Computed Properties

• Exact Mass: 246.01000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 246.01
• Heavy Atom Count: 12
• Complexity: 108
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 3
• XLogP3: nothing
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 92.2

Experimental Properties

• LogP: 2.02460
• PSA: 172.32000
• Melting Point: 72.5-72.8ºC
• Color/Form: {"error_code":"52001","error_msg":"TIMEOUT"}
• Solubility: {"error_code":"52001","error_msg":"TIMEOUT"}